Cas no 71095-27-7 (1-(6-bromo-1,3-benzodioxol-5-yl)ethanol)

• Product Name: 1-(6-bromo-1,3-benzodioxol-5-yl)ethanol
• CAS No: 71095-27-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 976099
• PubChem ID: 323468
• Update Time: 2025-04-19

1-(6-bromo-1,3-benzodioxol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-1,3-benzodioxol-5-yl)ethanol
• NSC283823
• AC1L88OR
• NSC-283823
• 19114P
• NSC 283823
• 71095-27-7
• DTXSID90314466

• Inchi： 1S/C9H9BrO3/c1-5(11)6-2-8-9(3-7(6)10)13-4-12-8/h2-3,5,11H,4H2,1H3
• InChI Key： JBLGTXYCRBVUSC-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C(C)O)OCO2

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69